Cas no 761459-40-9 (1-(4-Hydroxy-2-methylphenyl)-2-methylpropan-1-one)

• Product Name: 1-(4-Hydroxy-2-methylphenyl)-2-methylpropan-1-one
• CAS No: 761459-40-9
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 1040244
• PubChem ID: 66791091
• Update Time: 2025-06-08

1-(4-Hydroxy-2-methylphenyl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Hydroxy-2-methylphenyl)-2-methylpropan-1-one
• 4-hydroxy-2-methyl-isobutyrophenone
• AK-82214
• ANW-67755
• CTK8C2081
• KB-123986
• SureCN759621
• EN300-1276837
• SCHEMBL759621
• 1-(4-hydroxy-2-methylphenyl)-2-methyl-1-propanone
• DTXSID00735784
• AKOS016006590
• 761459-40-9
• CS-0273353
• 1-Propanone, 1-(4-hydroxy-2-methylphenyl)-2-methyl-
• DB-328582

• MDL： MFCD22493468
• Inchi： 1S/C11H14O2/c1-7(2)11(13)10-5-4-9(12)6-8(10)3/h4-7,12H,1-3H3
• InChI Key： IKJSSIGCMJNMLN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1C)O)C(C)C

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-Hydroxy-2-methylphenyl)-2-methylpropan-1-one

Professional Introduction to 1-(4-Hydroxy-2-methylphenyl)-2-methylpropan-1-one (CAS No. 761459-40-9)

1-(4-Hydroxy-2-methylphenyl)-2-methylpropan-1-one, identified by the CAS number 761459-40-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural and functional properties, has garnered attention due to its potential applications in various scientific domains, particularly in the development of novel therapeutic agents and biochemical probes.

The structural framework of 1-(4-Hydroxy-2-methylphenyl)-2-methylpropan-1-one consists of a phenolic group attached to an isobutyl ketone moiety. This configuration imparts a distinctive set of chemical reactivity and biological interactions, making it a valuable scaffold for synthetic chemistry and drug discovery. The presence of both hydroxyl and methyl substituents on the aromatic ring enhances its solubility in polar solvents while also facilitating various chemical transformations, such as esterification, etherification, and oxidation reactions.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The hydroxyl group in 1-(4-Hydroxy-2-methylphenyl)-2-methylpropan-1-one serves as a key pharmacophore, enabling interactions with biological targets such as enzymes and receptors. This has led to several studies investigating its potential role in modulating metabolic pathways and signaling cascades relevant to human health and disease.

One of the most compelling areas of research involving 1-(4-Hydroxy-2-methylphenyl)-2-methylpropan-1-one is its application as an intermediate in the synthesis of more complex molecules. For instance, researchers have leveraged this compound to develop novel analogs with enhanced bioavailability and improved pharmacokinetic profiles. The isobutyl ketone moiety provides a versatile site for further functionalization, allowing chemists to tailor the molecule for specific therapeutic purposes.

The compound's potential in medicinal chemistry has been further highlighted by its role in the development of enzyme inhibitors. Enzymes such as cytochrome P450 monooxygenases play crucial roles in drug metabolism, and modulating their activity can have significant therapeutic implications. Studies have demonstrated that derivatives of 1-(4-Hydroxy-2-methylphenyl)-2-methylpropan-1-one can serve as potent inhibitors of these enzymes, offering a pathway to develop new treatments for metabolic disorders and other conditions.

Beyond its applications in drug discovery, 1-(4-Hydroxy-2-methylphenyl)-2-methylpropan-1-one has found utility in biochemical research as a probe for understanding molecular interactions. Its ability to bind to specific targets with high affinity makes it an invaluable tool for elucidating the mechanisms underlying various biological processes. This has opened up new avenues for investigating diseases at the molecular level and developing targeted interventions.

The synthesis of 1-(4-Hydroxy-2-methylphenyl)-2-methylpropan-1-one presents an interesting challenge for synthetic chemists due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Modern techniques such as catalytic asymmetric synthesis have enabled the construction of enantiomerically pure forms of the molecule, which are essential for evaluating its biological activity without interference from racemic impurities.

The future prospects for 1-(4-Hydroxy-2-methylphenyl)-2-methylpropan-1-one are promising, with ongoing research suggesting new applications in areas such as materials science and agrochemicals. Its unique combination of chemical reactivity and biological relevance positions it as a versatile building block for innovative molecular design. As our understanding of its properties continues to evolve, so too will its role in advancing scientific knowledge and technological innovation.